2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone

• IUPAC Name: 2-(benzotriazol-1-yl)-1-(4-bromophenyl)ethanone
• InChI: InChI=1S/C14H10BrN3O/c15-11-7-5-10(6-8-11)14(19)9-18-13-4-2-1-3-12(13)16-17-18/h1-8H,9H2
• InChI Key: VGUSWIHOGHPDPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C14H10BrN3O
• DSSTOX Substance ID: DTXSID401320215
• Molecular Weight: 316.15 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 163729-26-8

Description

2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a type of organic compound that is widely used in the synthesis of various materials such as polymers, dyes, and pharmaceuticals.

Scientific Research Applications

Anticonvulsant and Anti-inflammatory Applications

• Anticonvulsant and Anti-inflammatory Properties : A study synthesized derivatives of benzotriazole and benzofuran-based heterocycles, including 1-(benzofuran-2-yl)-2-(benzotriazol-1-yl)ethanone, and found them to possess anticonvulsant and anti-inflammatory activities. These compounds act similarly to selective COX-2 inhibitors (Dawood et al., 2006).

Synthesis and Antibacterial Activity

• Metal(II) Complexes with Antibacterial Activity : The synthesis of metal(II) complexes using a compound similar to 2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone showed notable antibacterial activity, particularly the Cu(II) complex (Desai & Parekh, 2021).

Efficient Syntheses in Solvent-Free Conditions

• Efficient Synthesis Methods : Bis(benzotriazolyl)ethanones were synthesized efficiently in solvent-free thermal and aqueous media conditions. This process boasts advantages like short reaction time and excellent yields (Mosslemin & Movahhed, 2012).

Immunosuppressive and Antitumor Properties

• Immunosuppressive and Antitumor Activities : Compounds structurally related to 2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone showed significant immunosuppressive and antitumor activities, especially against colon carcinoma, hepatocellular carcinoma, and lymphoblastic leukemia cells (Abdel‐Aziz et al., 2011).

Crystal Structure Analysis

• Crystal Structure Analysis : The crystal structure of a similar compound, 2‐(1H‐Benzotriazol‐1‐yl)‐3‐(4‐chloro­phenyl)‐3‐hydroxy‐N‐phenyl­prop‐2‐enethio­amide, was analyzed to understand its inter- and intramolecular interactions (Xu et al., 2005).

Antituberculosis and Cytotoxicity Studies

• Antituberculosis and Cytotoxicity : Certain derivatives of benzotriazole were synthesized and showed significant in vitro antituberculosis activity, with minimal cytotoxic effects (Chitra et al., 2011).

Heme Oxygenase Inhibition

• Inhibition of Heme Oxygenases : A study focused on designing selective inhibitors of heme oxygenases using derivatives of 1-aryl-2-(1H-imidazol-1-yl/1H-1,2,4-triazol-1-yl)ethanones, demonstrating potential pharmacological and therapeutic applications (Roman et al., 2010).